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Compound of Interest

Compound Name: Isobavachin

Cat. No.: B109267

This guide provides comprehensive safety protocols, operational procedures, and disposal
plans for the handling of Isobavachalcone in a laboratory setting. The following information is
intended for researchers, scientists, and drug development professionals to ensure the safe
and effective use of this compound.

Personal Protective Equipment (PPE)

While Isobavachalcone is not classified as a hazardous substance according to the Globally
Harmonized System (GHS), adherence to standard laboratory safety practices is essential to
minimize exposure and ensure a safe working environment.[1] The following personal
protective equipment is recommended:

e Lab Coat: A standard lab coat should be worn to protect from potential splashes.

o Eye Protection: Safety glasses with side shields or safety goggles are mandatory to protect
the eyes from accidental splashes or aerosols.

o Hand Protection: Chemical-resistant gloves should be worn when handling Isobavachalcone.
Nitrile gloves are a suitable choice for general chemical handling and are preferred over
latex gloves to prevent potential allergies.[2] It is crucial to inspect gloves for any tears or
punctures before use and to replace them immediately if they become contaminated.[2]

Operational Plan and Handling Procedures
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A systematic approach to handling Isobavachalcone will ensure safety and the integrity of the
experiments.

e Preparation:

o Work in a well-ventilated area, such as a chemical fume hood, especially when handling
the powdered form to avoid inhalation of dust.

o Ensure the work area is clean and free of clutter.
o Have all necessary equipment and reagents ready before starting the experiment.
e Handling:

o When weighing the solid compound, use a spatula and handle it carefully to prevent
generating dust.

o If preparing solutions, add the solvent to the Isobavachalcone powder slowly to avoid
splashing.

o Keep containers with Isobavachalcone tightly closed when not in use.[1]
e Post-Handling:

o Clean the work area thoroughly with an appropriate solvent and decontaminate any

equipment used.

o Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan

Proper disposal of Isobavachalcone and any contaminated materials is crucial for
environmental safety and regulatory compliance. While a safety data sheet suggests that small
guantities may be disposed of with household waste, this is not a recommended practice in a
laboratory setting.[1] A more stringent and safer approach should be followed.

» Waste Segregation: All waste contaminated with Isobavachalcone, including unused
compound, solutions, contaminated pipette tips, gloves, and paper towels, should be
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considered chemical waste.

» Waste Collection:
o Collect solid waste in a clearly labeled, sealed plastic bag or container.
o Collect liquid waste in a compatible, leak-proof container with a secure cap.

o The waste container must be labeled with "Hazardous Waste" and the full chemical name
"Isobavachalcone".

o Storage: Store the sealed waste container in a designated satellite accumulation area away
from incompatible materials.[3][4]

» Disposal: Arrange for the collection of the chemical waste through your institution's
Environmental Health and Safety (EHS) department. Do not pour Isobavachalcone solutions
down the drain.[5]

Quantitative Data for Isobavachalcone

The following table summarizes key quantitative properties of Isobavachalcone:

Property Value Source
CAS Number 20784-50-3 [31[6]
Molecular Formula C20H2004 [3]
Molecular Weight 324.37 g/mol [6]
Solubility (DMSO) 64 mg/mL (197.3 mM) [6]
Solubility (Ethanol) 64 mg/mL (197.3 mM) [6]
Solubility (Water) Insoluble [6]

Experimental Workflow Visualization

The following diagram illustrates the standard workflow for the safe handling and disposal of
Isobavachalcone in a laboratory setting.
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Caption: Workflow for Safe Handling of Isobavachalcone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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